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Cat. No.: B14083963 Get Quote

An In-depth Technical Guide to N-Methyl-n-
propylaniline
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methyl-n-propylaniline, with the Chemical Abstracts Service (CAS) registry number 13395-

54-5, is a tertiary amine containing a methyl group, a propyl group, and a phenyl group

attached to a central nitrogen atom.[1] Its molecular formula is C10H15N.[1] This guide

provides a summary of its known physical and chemical properties, and while specific

experimental protocols for its synthesis are not readily available in the surveyed literature,

general synthetic approaches are discussed.

Core Physical and Chemical Properties
Detailed experimental data for several key physical properties of N-Methyl-n-propylaniline,

such as melting point, boiling point, density, and refractive index, are not consistently reported

in publicly accessible chemical databases.[2] However, computational predictions and basic

molecular information have been compiled.
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Property Value Source

Molecular Formula C10H15N [1][2]

Molecular Weight 149.236 g/mol [2]

CAS Number 13395-54-5 [1]

Melting Point Not available [2]

Boiling Point Not available [2]

Density Not available [2]

Refractive Index Not available [2]

XLogP3 (Computed) 2.9 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 3 [1]

Topological Polar Surface Area 3.2 Å² [1]

Synthesis and Experimental Protocols
Specific, detailed experimental protocols for the synthesis of N-Methyl-n-propylaniline are

scarce in the reviewed scientific literature. However, a general synthetic pathway for the

creation of tertiary amines of this nature can be proposed. A common method involves the N-

alkylation of a secondary amine. In this case, N-methylaniline could be reacted with a

propylating agent, such as 1-bromopropane or 1-iodopropane, in the presence of a base to

neutralize the resulting hydrohalic acid.

General Synthetic Workflow
Below is a conceptual workflow for the synthesis of N-Methyl-n-propylaniline.
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General Synthesis Workflow for N-Methyl-n-propylaniline
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Caption: General synthesis workflow for N-Methyl-n-propylaniline.
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Signaling Pathways and Logical Relationships
Information on specific signaling pathways in which N-Methyl-n-propylaniline is involved is

not available in the current body of literature. The primary role of such a compound would likely

be as a synthetic intermediate in the development of more complex molecules, such as

pharmaceuticals or agrochemicals.

The logical relationship in its synthesis is a multi-step process from starting materials to the

final purified product, as illustrated in the workflow diagram above. Each step is crucial for

achieving the desired product with high purity.

Analytical Characterization
While specific experimental details are not published, the characterization of N-Methyl-n-
propylaniline would typically involve a suite of standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential to

confirm the molecular structure, showing characteristic shifts for the methyl, propyl, and

phenyl groups.

Mass Spectrometry (MS): To confirm the molecular weight of 149.24 g/mol .

Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule. The

absence of an N-H stretch would confirm the tertiary amine structure.

Chromatography (GC/LC): To assess the purity of the compound.

The following diagram illustrates the logical flow of analytical characterization.
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Analytical Characterization Workflow
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Caption: Logical workflow for the analytical characterization of a synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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